Everolimus(RAD-001)

• Molecular Formula: C53H83NO14
• Molecular Weight: 958.2 g/mol
• InChI: InChI=1S/C53H83NO14/c1-32-16-12-11-13-17-33(2)44(63-8)30-40-21-19-38(7)53(62,68-40)50(59)51(60)54-23-15-14-18-41(54)52(61)67-45(35(4)28-39-20-22-43(66-25-24-55)46(29-39)64-9)31-42(56)34(3)27-37(6)48(58)49(65-10)47(57)36(5)26-32/h11-13,16-17,27,32,34-36,38-41,43-46,48-49,55,58,62H,14-15,18-26,28-31H2,1-10H3/b13-11+,16-12-,33-17+,37-27+/t32-,34-,35-,36-,38-,39+,40+,41+,43-,44+,45+,46-,48-,49+,53-/m1/s1
• InChIKey: HKVAMNSJSFKALM-CPXURSODSA-N

Everolimus (RAD-001): Chemical Identity & Key Differences

Everolimus (RAD-001) is the 40-O-(2-hydroxyethyl) derivative of sirolimus (rapamycin), belonging to the rapalog subclass of allosteric mTORC1 inhibitors [1]. The C40 hydroxyethyl modification enhances hydrophilicity relative to the parent compound, producing distinct pharmacokinetic and pharmacodynamic properties without altering the core FKBP12-binding mechanism [1]. Everolimus binds FKBP12 with an IC50 of 1.6–2.4 nM in cell-free competitive binding assays , and the resulting FKBP12-everolimus complex allosterically inhibits mTOR complex 1 (mTORC1) [1]. Unlike sirolimus, everolimus also exhibits meaningful inhibitory activity toward mTORC2 at clinically relevant concentrations [1]. It is approved by the FDA for multiple oncology indications including advanced hormone receptor-positive/HER2-negative breast cancer, pancreatic neuroendocrine tumors, renal cell carcinoma, and tuberous sclerosis complex (TSC)-associated subependymal giant cell astrocytoma (SEGA) and renal angiomyolipoma, as well as for organ rejection prophylaxis in transplant recipients [1][2].

mTORC1/mTORC2 dual inhibition tool compound for pathway crosstalk studies

Distinct oral pharmacokinetic profile supports exposure-response modeling research

Differential brain penetration and mitochondrial distribution enable CNS model exploration

• [1] Klawitter J, Nashan B, Christians U. Everolimus and sirolimus in transplantation-related but different. Expert Opin Drug Saf. 2015;14(7):1055–1070. doi:10.1517/14740338.2015.1040388. PMCID: PMC6053318. View Source
• [2] Everolimus Tablets – FDA Prescribing Information (Afinitor/Afinitor Disperz). DailyMed, National Library of Medicine. Initial U.S. Approval 2009. Updated 2025. View Source

Everolimus vs. Rapalogs: Structural & Clinical Differentiation

Despite sharing a common macrolide core scaffold and an allosteric FKBP12-mTORC1 inhibitory mechanism, everolimus, sirolimus, temsirolimus, and ridaforolimus are not interchangeable compounds [1]. The C40 2-hydroxyethyl group on everolimus sterically alters protein interactions, resulting in approximately 3-fold lower affinity for FKBP12 compared with sirolimus, ~75% plasma protein binding (vs. ~92% for sirolimus), and a 3-fold lower rate of hepatic metabolism [1][2]. These molecular differences propagate into clinically meaningful pharmacokinetic divergence: everolimus exhibits approximately 33% higher oral bioavailability than sirolimus (20% vs. 15% for tablet formulations), a terminal half-life less than half that of sirolimus (28 ± 7 h vs. 62 ± 16 h), and reaches steady state in 4 days versus 6 days [1]. Temsirolimus, by contrast, is an intravenous prodrug requiring hepatic activation to sirolimus with 100% bioavailability but a distinct dosing schedule (weekly vs. daily) [2]. Ridaforolimus carries a substantially higher stomatitis burden (54.76% incidence) [3]. Furthermore, everolimus uniquely antagonizes cyclosporine-induced mitochondrial toxicity in brain tissue whereas sirolimus enhances it [1][4], and whole-proteome analysis reveals that everolimus engages the ubiquitin-proteasome system in a manner not shared by rapamycin or temsirolimus [5]. These data collectively demonstrate that procurement specifications must be compound-specific.

Everolimus (RAD-001)

Shorter half-life, faster steady state, twice-daily dosing; dual mTORC1/2 inhibition; antagonizes calcineurin inhibitor mitochondrial toxicity

Sirolimus / Temsirolimus / Ridaforolimus

Longer half-life, loading dose required; sirolimus primarily mTORC1; sirolimus enhances mitochondrial toxicity; proteasome engagement absent; higher stomatitis burden

PK/PD mismatch

Oral bioavailability, protein binding, and hepatic metabolism differ significantly; half-life and steady-state timelines are not interchangeable

Off-target profile

Ubiquitin-proteasome system engagement and mitochondrial protection are unique; proteomic response pattern clusters with bortezomib, not other rapalogs

• [1] Klawitter J, Nashan B, Christians U. Everolimus and sirolimus in transplantation-related but different. Expert Opin Drug Saf. 2015;14(7):1055–1070. doi:10.1517/14740338.2015.1040388. PMCID: PMC6053318. View Source
• [2] Gradaus D, et al. Clinical comparison table: Rapamycin (Sirolimus) vs. Everolimus vs. Temsirolimus vs. Ridaforolimus – Pharmacokinetic, Pharmacodynamic, and Toxicity Parameters. Table 2. PMC8495134. View Source
• [3] Lo Muzio L, Arena C, Troiano G, Villa A. Oral stomatitis and mTOR inhibitors: A review of current evidence in 20,915 patients. Oral Dis. 2018;24(1–2):144–171. doi:10.1111/odi.12795. PMID: 29480626. View Source
• [4] Serkova N, et al. Sirolimus, but not the structurally related RAD (everolimus), enhances the negative effects of cyclosporine on mitochondrial metabolism in the rat brain. Br J Pharmacol. 2001;133(6):875–885. View Source
• [5] Lobas AA, et al. Chemical Proteomics Reveals that the Anticancer Drug Everolimus Affects the Ubiquitin-Proteasome System. ACS Pharmacol Transl Sci. 2024;7(3):787–796. doi:10.1021/acsptsci.3c00316. PMID: 38481686. View Source

Everolimus: Quantitative Evidence & Differentiation

Oral Bioavailability Advantage

Everolimus tablet formulations exhibit approximately 20% oral bioavailability compared with approximately 15% for sirolimus tablets, representing a ~33% relative increase [1][2]. This difference is attributed to the C40 2-hydroxyethyl group which increases hydrophilicity and alters substrate specificity for intestinal efflux transporters—sirolimus is a substrate for an additional efflux system for which everolimus is not recognized [1]. In rats, the oral bioavailability of everolimus (16%) was significantly higher than that of sirolimus (10%) in a direct comparative pharmacokinetic study [1].

Oral Bioavailability

Head-to-head

Everolimus ~20% (humans)

vs

Sirolimus ~15% (humans)

Reported ~33% relative increase; oral exposure model review

Efflux transporter differential recognition; formulation context

Evidence Dimension	Oral bioavailability (tablet formulations, humans)
Target Compound Data	~20% (tablets); 16% (rats)
Comparator Or Baseline	Sirolimus: ~15% (tablets, humans); 10% (rats)
Quantified Difference	~33% relative increase in humans (~5 percentage points absolute); 60% relative increase in rats
Conditions	Human clinical PK studies (tablet formulations); rat comparative PK study

Why This Matters

Higher oral bioavailability supports more predictable systemic exposure from oral dosing and may reduce inter-patient variability, a critical consideration when selecting an oral mTOR inhibitor for chronic daily administration.

• [1] Klawitter J, Nashan B, Christians U. Expert Opin Drug Saf. 2015;14(7):1055–1070. Table 1: Systemic bioavailability – sirolimus 15% (humans), everolimus 16% (rats). PMCID: PMC6053318. View Source
• [2] Gradaus D, et al. Clinical comparison table: Rapamycin vs. Everolimus vs. Temsirolimus vs. Ridaforolimus. Bioavailability: sirolimus ~15%, everolimus 20%. Table 2, PMC8495134. View Source

Half-Life & Steady-State Kinetics

Everolimus exhibits a terminal elimination half-life of 28 ± 7 hours compared with 62 ± 16 hours for sirolimus, a 55% reduction [1]. This translates into clinically relevant differences in dosing logistics: everolimus requires twice-daily maintenance dosing without a loading dose and reaches steady state within 4 days, whereas sirolimus is dosed once daily, requires a loading dose (3× maintenance dose) for rapid target attainment, and reaches steady state only by day 6 without a loading dose [1]. The shorter half-life also enables faster washout upon discontinuation and more rapid response to dose adjustments during therapeutic drug monitoring [1][2].

Half-Life & Steady State

Head-to-head

28 ± 7 h (EVR) vs 62 ± 16 h (SRL)

Steady state: 4 days vs 6 days; no loading dose required for EVR

Supports pharmacokinetic model differentiation; dosing schedule context

Faster washout and dose titration responsiveness

Evidence Dimension	Terminal elimination half-life and time to steady state
Target Compound Data	Half-life: 28 ± 7 h; Steady state: 4 days; Dosing: twice daily; Loading dose: not required
Comparator Or Baseline	Sirolimus: half-life 62 ± 16 h; Steady state: 6 days; Dosing: once daily; Loading dose: recommended (3× maintenance)
Quantified Difference	Half-life reduced by 55% (28 vs. 62 h); steady state achieved 2 days faster (4 vs. 6 days)
Conditions	Stable kidney transplant patients; multiple-dose PK studies compiled from references [27–29, 44–47] in Klawitter et al. 2015

Why This Matters

The shorter half-life and faster steady-state attainment of everolimus facilitate more responsive therapeutic drug monitoring, faster dose titration, and reduced persistence of drug exposure after treatment discontinuation—important considerations for managing toxicity in both oncology and transplantation settings.

• [1] Klawitter J, Nashan B, Christians U. Expert Opin Drug Saf. 2015;14(7):1055–1070. Table 1: half-life sirolimus 62 (16) h vs. everolimus 28 (7) h; steady state 6 vs. 4 days. PMCID: PMC6053318. View Source
• [2] O'Donnell A, et al. Phase I pharmacokinetic and pharmacodynamic study of everolimus in patients with advanced solid tumors. J Clin Oncol. 2008;26(10):1588–1595. Terminal half-life 30 h (range 26–38 h). PMID: 18332470. View Source

Brain Penetration Advantage

In a direct comparative study in mice, everolimus achieved a brain-to-plasma ratio of 0.016 compared with 0.0057 for rapamycin, representing a 2.8-fold higher relative brain penetration [1]. While both compounds exhibit poor absolute CNS penetration, the differential is consistent with the clinical observation that everolimus is specifically FDA-approved for CNS indications—SEGA associated with TSC—whereas sirolimus lacks this regulatory approval [2]. The comparative data table from Gradaus et al. independently corroborates 'increased CNS penetration compared with sirolimus' for everolimus [3]. At the subcellular level, everolimus, but not sirolimus, distributes into brain mitochondria at therapeutically relevant concentrations, providing an additional mechanistic basis for differential CNS activity [4].

Brain Penetration

Head-to-head

Everolimus Brain:plasma 0.016

vs

Rapamycin 0.0057

2.8-fold higher ratio; supports CNS model selection

Mitochondrial distribution in brain tissue noted

Evidence Dimension	Brain-to-plasma concentration ratio (mice)
Target Compound Data	Brain:plasma ratio = 0.016
Comparator Or Baseline	Rapamycin (sirolimus): brain:plasma ratio = 0.0057
Quantified Difference	2.8-fold higher brain:plasma ratio for everolimus vs. rapamycin
Conditions	Mouse model; electroconvulsive seizure threshold study; Brandt C, et al. Neuropharmacology 2018

Why This Matters

For CNS-targeted applications such as TSC-associated SEGA or epilepsy, the 2.8-fold higher brain penetration ratio and mitochondrial distribution of everolimus provide a quantifiable advantage over rapamycin that is reflected in everolimus-specific CNS regulatory approvals.

• [1] Brandt C, et al. The novel, catalytic mTORC1/2 inhibitor PQR620 and the PI3K/mTORC1/2 inhibitor PQR530 effectively cross the blood-brain barrier and increase seizure threshold in a mouse model of chronic epilepsy. Neuropharmacology. 2018;140:107–120. doi:10.1016/j.neuropharm.2018.08.002. View Source
• [2] Franz DN, et al. Everolimus for subependymal giant cell astrocytoma in patients with tuberous sclerosis complex: EXIST-1 trial. Lancet. 2013;381(9861):125–132. View Source
• [3] Gradaus D, et al. Table 2: CNS penetration row – everolimus: 'Increased CNS penetration compared with sirolimus.' PMC8495134. View Source
• [4] Serkova N, et al. Sirolimus, but not the structurally related RAD (everolimus), enhances the negative effects of cyclosporine on mitochondrial metabolism in the rat brain. Br J Pharmacol. 2001;133(6):875–885. View Source

mTORC2 Inhibitory Potency

At equi-effective trough blood concentrations typically maintained in transplant patients, everolimus was markedly more effective than sirolimus in inhibiting class-I-stimulated mTORC2 activation by dissociating Rictor and Sin1 from mTOR, leading to more effective inhibition of AKT phosphorylation (Ser473) and ERK phosphorylation—an ability that sirolimus lacked [1]. This differential mTORC2 engagement has implications for endothelial cell function and transplant vasculopathy, with the study authors concluding that everolimus may confer better therapeutic effects than sirolimus in preventing chronic antibody-mediated rejection [1]. Comparative data tables independently note that everolimus is a 'Pan-mTOR inhibitor (inhibits both mTORC1 and mTORC2)' whereas sirolimus is primarily an mTORC1 inhibitor [2].

mTORC2 Inhibition

Head-to-head

Everolimus Inhibits mTORC2 → AKT/ERK

vs

Sirolimus Lacks mTORC2 inhibition

Dual mTORC1/2 profile context; pathway-response interpretation

Rictor/Sin1 dissociation observed at clinical concentrations

Evidence Dimension	mTORC2 inhibition (Rictor/Sin1 dissociation, AKT S473 phosphorylation, ERK phosphorylation)
Target Compound Data	Effectively inhibited class-I-stimulated mTORC2 activation, AKT phosphorylation, and ERK phosphorylation at clinically relevant concentrations
Comparator Or Baseline	Sirolimus: lacked the ability to inhibit mTORC2-mediated AKT and ERK phosphorylation at equivalent clinically relevant concentrations
Quantified Difference	Qualitative categorical difference: everolimus inhibits mTORC2 → downstream AKT/ERK; sirolimus does not at therapeutic concentrations
Conditions	HLA class I-stimulated mTOR signaling in human cell lines; equi-effective clinical trough concentrations; Jin et al. 2012 (Ref [26] in Klawitter et al. 2015)

Why This Matters

mTORC2 signaling drives AKT-mediated survival pathways and ERK-mediated proliferation; everolimus's dual mTORC1/mTORC2 inhibitory profile may translate into superior anti-proliferative and anti-vasculopathic efficacy in settings where mTORC2-dependent signaling contributes to pathology, such as transplant vasculopathy and certain cancers.

• [1] Klawitter J, Nashan B, Christians U. Expert Opin Drug Saf. 2015;14(7):1055–1070. Section 2: Mechanism of Action – mTORC2 differential inhibition; Figure 2. PMCID: PMC6053318. View Source
• [2] Gradaus D, et al. Table 2: mTORC1/mTORC2 designation row – everolimus listed as 'Pan-mTOR inhibitor (inhibits both mTORC1 and mTORC2).' PMC8495134. View Source

Stomatitis Risk Comparison

In a comprehensive systematic review aggregating data from 20,915 patients across 135 clinical studies, the incidence of all-grade stomatitis was 25.07% (3,959/15,787) for everolimus, compared with 27.02% (724/2,679) for temsirolimus and 54.76% (598/1,092) for ridaforolimus [1]. This represents a 7.2% relative reduction versus temsirolimus and a 54.2% relative reduction versus ridaforolimus. Stomatitis is a dose-limiting toxicity for mTOR inhibitors in oncology that drives treatment interruptions and quality-of-life decrements [1]. Notably, sirolimus in the transplant setting has been associated with stomatitis rates approaching 42% [2], placing everolimus's 25% incidence at the lower end of the rapalog class spectrum.

Stomatitis Incidence

Cross-study

Everolimus 25.1% < Temsirolimus 27.0% < Ridaforolimus 54.8%

Reported class-ranking for oral tolerability endpoint

20,915 patients, 135 studies; oncology context

Evidence Dimension	All-grade stomatitis incidence in oncology patients
Target Compound Data	25.07% (3,959/15,787)
Comparator Or Baseline	Temsirolimus: 27.02% (724/2,679); Ridaforolimus: 54.76% (598/1,092); Sirolimus (transplant): ~42%
Quantified Difference	7.2% relative reduction vs. temsirolimus; 54.2% relative reduction vs. ridaforolimus; ~40% relative reduction vs. sirolimus (cross-setting comparison)
Conditions	Systematic review of 135 clinical studies; 20,915 patients; oncology indications; Lo Muzio et al. Oral Dis. 2018

Why This Matters

Stomatitis is the most common dose-limiting adverse event for mTOR inhibitors; the lower incidence with everolimus supports its selection when oral tolerability is a priority, particularly in long-term treatment settings such as breast cancer maintenance therapy.

• [1] Lo Muzio L, Arena C, Troiano G, Villa A. Oral stomatitis and mTOR inhibitors: A review of current evidence in 20,915 patients. Oral Dis. 2018;24(1–2):144–171. doi:10.1111/odi.12795. PMID: 29480626. View Source
• [2] Gradaus D, et al. Table 2: Toxicity row – Sirolimus stomatitis 42% [ref 165]; Everolimus stomatitis 25% [ref 168]. PMC8495134. View Source

Ubiquitin-Proteasome System & Mitochondrial Protection

Whole-proteome expression analysis in A549 lung adenocarcinoma cells revealed that the cellular response to everolimus treatment is strikingly different from that of rapamycin and temsirolimus [1]. In cluster analysis, the effect of everolimus clustered with bortezomib, a well-established proteasome inhibitor, rather than with other rapalogs. Everolimus treatment resulted in significantly elevated total ubiquitin levels and increased K48-linked polyubiquitination, consistent with proteasomal degradation bottleneck [1]. Simultaneously, everolimus antagonized cyclosporine-induced inhibition of mitochondrial energy metabolism—preserving ATP levels at 91 ± 7% of control—whereas sirolimus enhanced cyclosporine-induced mitochondrial suppression (glutamate oxidation: 60 ± 4%, NAD+: 45 ± 5% of control; p < 0.02 vs. cyclosporine alone) [2]. Furthermore, everolimus alone stimulated mitochondrial high-energy metabolism (elevated phosphocreatine and NAD/NADH), while sirolimus reduced it [2][3].

Proteasome & Mitochondria

Head-to-head

Everolimus Clusters with bortezomib; elevates K48-Ub; preserves ATP 91% with CsA

vs

Rapamycin/Temsirolimus Distinct cluster; enhances mitochondrial suppression

Unique off-target profile for combination research design

Proteasome engagement and mitochondrial protection are everolimus-specific

Evidence Dimension	Whole-proteome response pattern and mitochondrial energy metabolism modulation
Target Compound Data	Proteomic response clusters with bortezomib (proteasome inhibitor); elevated K48-polyubiquitin; mitochondrial ATP preserved at 91 ± 7% with CsA co-treatment; stimulates mitochondrial oxidation alone
Comparator Or Baseline	Rapamycin & temsirolimus: proteomic response distinct from bortezomib cluster; Sirolimus + CsA: glutamate 60 ± 4%, NAD+ 45 ± 5% of control (p < 0.02 vs. CsA alone); sirolimus alone reduces mitochondrial high-energy metabolism
Quantified Difference	Categorical difference in proteomic cluster assignment; ATP 91 ± 7% (EVR+CsA) vs. glutamate 60 ± 4% (SRL+CsA); everolimus stimulates while sirolimus suppresses mitochondrial oxidation
Conditions	A549 cell line (proteomics); rat brain slices and in vivo rat brain models (mitochondrial studies); Serkova et al. Br J Pharmacol 2001; Lobas et al. ACS Pharmacol Transl Sci 2024

Why This Matters

The unique engagement of the ubiquitin-proteasome system and the opposite effects on mitochondrial metabolism establish a molecular differentiation basis that may inform combination therapy design—particularly when co-administering with calcineurin inhibitors (where everolimus antagonizes rather than enhances toxicity) or when exploring proteasome-targeted combination strategies.

• [1] Lobas AA, et al. Chemical Proteomics Reveals that the Anticancer Drug Everolimus Affects the Ubiquitin-Proteasome System. ACS Pharmacol Transl Sci. 2024;7(3):787–796. doi:10.1021/acsptsci.3c00316. PMID: 38481686. View Source
• [2] Serkova N, et al. Sirolimus, but not the structurally related RAD (everolimus), enhances the negative effects of cyclosporine on mitochondrial metabolism in the rat brain. Br J Pharmacol. 2001;133(6):875–885. ATP 91 ± 7% (RAD+CsA); glutamate 60 ± 4%, NAD+ 45 ± 5% (SRL+CsA). View Source
• [3] Klawitter J, Nashan B, Christians U. Expert Opin Drug Saf. 2015;14(7):1055–1070. Section 4: Toxicodynamic Effects on Neuronal Metabolism. PMCID: PMC6053318. View Source

Everolimus (RAD-001): Research & Industrial Applications

CNS-Targeted Research: SEGA & Epilepsy

Everolimus is the mTOR inhibitor of choice for CNS-targeted preclinical and clinical research programs based on its 2.8-fold higher brain-to-plasma ratio (0.016 vs. 0.0057 for rapamycin) [1], its unique ability to distribute into brain mitochondria at therapeutic concentrations [2], and its FDA approval for TSC-associated SEGA—an indication for which sirolimus lacks regulatory approval [3]. The differentiated mTORC2 inhibitory activity of everolimus may also contribute to anti-epileptogenic effects that are under active investigation [1].

Calcineurin Inhibitor Combination Therapy

In transplant immunosuppression regimens combining mTOR inhibitors with cyclosporine or tacrolimus, everolimus is the preferred rapalog because it antagonizes rather than enhances calcineurin inhibitor-induced mitochondrial toxicity. Sirolimus enhances cyclosporine-induced suppression of brain mitochondrial metabolism (glutamate oxidation reduced to 60 ± 4% and NAD+ to 45 ± 5% of control), whereas everolimus preserves ATP at 91 ± 7% of control [2]. Everolimus also reduces cyclosporine concentrations in brain mitochondria, while sirolimus increases them [2][4]. The lower CsA–everolimus pharmacokinetic interaction (AUC increase 168% vs. 230% for sirolimus) further supports this combination preference [4].

Oral Tolerability for Chronic Dosing

For oncology indications requiring long-term daily oral mTOR inhibition—such as hormone receptor-positive/HER2-negative breast cancer maintenance therapy—everolimus offers the lowest stomatitis incidence among rapalogs at 25.07%, compared with 27.02% for temsirolimus and 54.76% for ridaforolimus [5]. Combined with its convenient twice-daily oral dosing without need for a loading dose, faster time to steady state (4 days vs. 6 days for sirolimus), and shorter half-life (28 ± 7 h vs. 62 ± 16 h) enabling faster resolution of toxicity upon dose interruption [4], everolimus is the most clinically manageable rapalog for chronic oral oncology use.

Proteasome-Targeted Combination Research

The discovery that everolimus uniquely engages the ubiquitin-proteasome system (UPS)—clustering with bortezomib rather than with rapamycin or temsirolimus in whole-proteome analysis—opens a specific research application space for everolimus that is not applicable to other rapalogs [6]. The elevated K48-linked polyubiquitination and total ubiquitin accumulation observed with everolimus suggest potential synthetic lethal or synergistic strategies when combined with proteasome inhibitors or other UPS-modulating agents, a rationale that cannot be extrapolated from sirolimus or temsirolimus data [6].

Application

Selection Property

Validation Focus

CNS mTOR pathway research

Brain-to-plasma ratio context

Blood-brain barrier penetration model review

Calcineurin inhibitor combination studies

Mitochondrial toxicity antagonism

ATP preservation and CsA interaction endpoints

Chronic oral mTOR inhibition models

Tolerability endpoint ranking

Stomatitis incidence and steady-state kinetics review

Proteasome-targeted combination research

Ubiquitin-proteasome engagement

K48-polyubiquitin and proteomic cluster validation

• [1] Brandt C, et al. Neuropharmacology. 2018;140:107–120. Brain:plasma ratio 0.016 (everolimus) vs. 0.0057 (rapamycin). doi:10.1016/j.neuropharm.2018.08.002. View Source
• [2] Serkova N, et al. Br J Pharmacol. 2001;133(6):875–885. Mitochondrial ATP, glutamate, NAD+ data; brain mitochondrial distribution. View Source
• [3] Franz DN, et al. EXIST-1 trial. Lancet. 2013;381(9861):125–132. Everolimus FDA approval for SEGA in TSC. View Source
• [4] Klawitter J, Nashan B, Christians U. Expert Opin Drug Saf. 2015;14(7):1055–1070. Table 1: CsA interaction, half-life, steady state, dosing. PMCID: PMC6053318. View Source
• [5] Lo Muzio L, Arena C, Troiano G, Villa A. Oral Dis. 2018;24(1–2):144–171. Stomatitis incidence: everolimus 25.07%, temsirolimus 27.02%, ridaforolimus 54.76%. PMID: 29480626. View Source
• [6] Lobas AA, et al. ACS Pharmacol Transl Sci. 2024;7(3):787–796. Proteomic clustering with bortezomib; K48-polyubiquitin elevation. PMID: 38481686. View Source